Cas no 23342-49-6 (4-Amino-3-hydroxy-N-(2-methoxyphenyl)-2-naphthamide)

• Product Name: 4-Amino-3-hydroxy-N-(2-methoxyphenyl)-2-naphthamide
• CAS No: 23342-49-6
• MF: C₁₈H₁₆N₂O₃
• MW: 308.331244468689
• MDL: MFCD13976414
• CID: 4711604
• Update Time: 2025-10-17

4-Amino-3-hydroxy-N-(2-methoxyphenyl)-2-naphthamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-hydroxy-N-(2-methoxyphenyl)-2-naphthamide
• SBB072516
• 2-naphthalenecarboxamide, 4-amino-3-hydroxy-N-(2-methoxyphenyl)-
• (4-amino-3-hydroxy(2-naphthyl))-N-(2-methoxyphenyl)carboxamide
• 4-Amino-3-hydroxy-N-(2-methoxyphenyl)-2-naphthamide

• MDL： MFCD13976414
• Inchi： 1S/C18H16N2O3/c1-23-15-9-5-4-8-14(15)20-18(22)13-10-11-6-2-3-7-12(11)16(19)17(13)21/h2-10,21H,19H2,1H3,(H,20,22)
• InChI Key： MNUVMVRTQKRCTG-UHFFFAOYSA-N
• SMILES： OC1C(=C2C=CC=CC2=CC=1C(NC1C=CC=CC=1OC)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 417
• Topological Polar Surface Area: 84.6

Additional information on 4-Amino-3-hydroxy-N-(2-methoxyphenyl)-2-naphthamide

Comprehensive Overview of 4-Amino-3-hydroxy-N-(2-methoxyphenyl)-2-naphthamide (CAS No. 23342-49-6)

4-Amino-3-hydroxy-N-(2-methoxyphenyl)-2-naphthamide, identified by its CAS number 23342-49-6, is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound belongs to the naphthamide class, characterized by its unique structural features, including an amino group, a hydroxy group, and a methoxyphenyl moiety. Its molecular formula and intricate architecture make it a subject of interest for researchers exploring novel therapeutic agents and advanced material sciences.

In recent years, the demand for high-purity naphthamide derivatives has surged, driven by their potential in drug discovery and development. 4-Amino-3-hydroxy-N-(2-methoxyphenyl)-2-naphthamide has garnered attention due to its role as a key intermediate in synthesizing bioactive molecules. Researchers are particularly intrigued by its potential applications in targeting specific enzymes or receptors, aligning with the growing trend of precision medicine and personalized therapeutics. This compound's versatility also extends to fluorescent probes and molecular sensors, which are critical in diagnostic technologies.

The synthesis of CAS 23342-49-6 involves multi-step organic reactions, often requiring controlled conditions to ensure optimal yield and purity. Advanced techniques such as HPLC purification and spectroscopic characterization (e.g., NMR, MS) are employed to validate its structural integrity. Given the rising emphasis on green chemistry, efforts are underway to develop eco-friendly synthetic routes for this compound, minimizing waste and energy consumption. These innovations resonate with the global push toward sustainable chemical practices.

From a commercial perspective, 4-Amino-3-hydroxy-N-(2-methoxyphenyl)-2-naphthamide is supplied by leading chemical manufacturers and research reagent providers. Its pricing and availability are influenced by factors such as raw material costs, production scalability, and regulatory compliance. Businesses and academic institutions often seek custom synthesis services to obtain tailored quantities or modified derivatives, reflecting the compound's adaptability to diverse research needs.

Looking ahead, the exploration of CAS 23342-49-6 is expected to expand into emerging fields like nanotechnology and bioconjugation. Its potential integration into drug-delivery systems or bioimaging agents underscores its relevance in cutting-edge scientific endeavors. As the scientific community continues to unravel its properties, 4-Amino-3-hydroxy-N-(2-methoxyphenyl)-2-naphthamide remains a compound of enduring significance, bridging the gap between fundamental research and real-world applications.